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Introduction
2-Propylheptanol (C10H22O) is a branched-chain oxo alcohol that is increasingly utilized in

various industrial applications, including the synthesis of plasticizers, surfactants, and

lubricants.[1][2] Its branched structure imparts unique physical and chemical properties

compared to its linear isomer, 1-decanol.[3][4] Understanding the physical properties of 2-
propylheptanol, and their dependence on temperature, is crucial for its application in chemical

synthesis, formulation development, and process design. This technical guide provides a

comprehensive overview of the key physical properties of 2-propylheptanol, including density,

viscosity, surface tension, and vapor pressure, with a focus on their behavior at different

temperatures.

While extensive temperature-dependent experimental data for 2-propylheptanol is not readily

available in public literature, this guide summarizes the known values and elucidates the

expected trends based on the physical chemistry of alcohols. Furthermore, detailed

experimental protocols for measuring these properties are provided to enable researchers to

generate data for their specific applications.

Core Physical Properties of 2-Propylheptanol
2-Propylheptanol is a colorless liquid at room temperature with a relatively low volatility and

moderate viscosity.[5] Its key physical properties at or near standard conditions are
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summarized in the table below.

Property Value Unit
Temperature
(°C)

Pressure
(mmHg)

Molecular

Formula
C10H22O - - -

Molar Mass 158.28 g/mol - -

Boiling Point ~217.5 °C - 760

Density 0.826 g/cm³ 20 -

Vapor Pressure 0.0283 mmHg 25 -

Note: The boiling point can vary slightly depending on the source.[6][7]

Temperature Dependence of Physical Properties
The physical properties of 2-propylheptanol, like all liquids, are significantly influenced by

temperature. The general trends for alcohols are well-established and can be used to predict

the behavior of 2-propylheptanol.

Density
The density of most liquids, including alcohols, decreases with increasing temperature. This is

due to the increase in the kinetic energy of the molecules, which leads to greater molecular

motion and an expansion of the liquid's volume for a given mass. While specific data for the

temperature-dependent density of 2-propylheptanol is scarce, a linear decrease is generally a

good approximation over moderate temperature ranges.

Expected Trend: As temperature increases, the density of 2-propylheptanol is expected to

decrease.

Viscosity
Viscosity, a measure of a fluid's resistance to flow, is highly dependent on temperature. For

liquids, viscosity decreases significantly as temperature increases.[8] The increased thermal
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energy overcomes the intermolecular forces of attraction, allowing molecules to move past

each other more easily. The presence of the hydroxyl group in 2-propylheptanol allows for

hydrogen bonding, which contributes to its viscosity.[9] As temperature rises, the kinetic energy

of the molecules becomes sufficient to disrupt these hydrogen bonds, leading to a sharp

decrease in viscosity.

Expected Trend: The viscosity of 2-propylheptanol will decrease as the temperature

increases.

Surface Tension
Surface tension is the tendency of a liquid to shrink into the minimum surface area possible

and is a result of the cohesive forces between liquid molecules. For most liquids, surface

tension decreases as temperature increases.[10] The increased molecular motion at higher

temperatures reduces the net inward pull on the surface molecules, thereby lowering the

surface tension.

Expected Trend: The surface tension of 2-propylheptanol is expected to decrease with an

increase in temperature.

Vapor Pressure
Vapor pressure is the pressure exerted by the vapor of a liquid in thermodynamic equilibrium

with its condensed phase at a given temperature in a closed system. Vapor pressure increases

non-linearly with temperature. As temperature increases, a greater fraction of molecules has

sufficient kinetic energy to escape from the liquid phase into the vapor phase, leading to a

higher vapor pressure. The relationship between vapor pressure and temperature is often

described by the Clausius-Clapeyron equation.

Expected Trend: The vapor pressure of 2-propylheptanol will increase as the temperature

increases.

Experimental Protocols
The following sections detail the experimental methodologies for determining the key physical

properties of 2-propylheptanol.
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Density Determination
Method: Pycnometer Method

This method provides high accuracy for determining the density of liquids.

Procedure:

Thoroughly clean and dry a pycnometer of a known volume.

Weigh the empty, dry pycnometer using an analytical balance.

Fill the pycnometer with 2-propylheptanol, ensuring no air bubbles are trapped.

Place the filled pycnometer in a constant temperature bath until it reaches the desired

temperature.

Carefully remove any excess liquid that has expanded and cap the pycnometer.

Dry the outside of the pycnometer and weigh it.

The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus

weight of empty pycnometer) by the known volume of the pycnometer.

Repeat the measurement at different temperatures to determine the temperature

dependence of density.
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Density Measurement Workflow

Start

Clean and Dry Pycnometer

Weigh Empty Pycnometer

Fill with 2-Propylheptanol

Equilibrate at Desired Temperature

Weigh Filled Pycnometer

Calculate Density

End

Click to download full resolution via product page

Caption: Workflow for Density Determination using a Pycnometer.

Viscosity Determination
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Method: Capillary Viscometer (Ostwald type)

This method is suitable for measuring the kinematic viscosity of Newtonian fluids.

Procedure:

Select a capillary viscometer of the appropriate size for the expected viscosity of 2-
propylheptanol.

Clean and dry the viscometer thoroughly.

Introduce a precise volume of 2-propylheptanol into the viscometer.

Place the viscometer in a constant temperature bath and allow it to equilibrate for at least 15-

20 minutes.

Using a pipette bulb, draw the liquid up through the capillary tube to a point above the upper

timing mark.

Release the suction and measure the time it takes for the liquid meniscus to pass between

the upper and lower timing marks.

Repeat the measurement several times and calculate the average flow time.

The kinematic viscosity is calculated by multiplying the average flow time by the viscometer

constant (determined by calibrating with a liquid of known viscosity).

The dynamic viscosity can be obtained by multiplying the kinematic viscosity by the density

of 2-propylheptanol at the same temperature.

Repeat the procedure at different temperatures.
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Viscosity Measurement Workflow

Start
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End

Click to download full resolution via product page

Caption: Workflow for Viscosity Determination using a Capillary Viscometer.

Surface Tension Determination
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Method: Du Noüy Ring Method

This method measures the force required to detach a platinum ring from the surface of a liquid.

Procedure:

Ensure the platinum ring is meticulously cleaned (e.g., by flaming) to remove any

contaminants.

Pour the 2-propylheptanol into a clean sample vessel placed on the tensiometer stage.

Adjust the temperature of the sample using a circulating water bath.

Lower the ring so that it is immersed below the surface of the liquid.

Slowly raise the stage, causing the ring to be pulled through the liquid surface.

Record the maximum force exerted on the ring just before it detaches from the surface.

The surface tension is calculated from this maximum force using a correction factor that

depends on the ring dimensions and the density of the liquid.

Perform measurements at various temperatures.
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Surface Tension Measurement Workflow

Start
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Caption: Workflow for Surface Tension Determination using the Du Noüy Ring Method.

Vapor Pressure Determination
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Method: Static Method

This method involves measuring the pressure of the vapor in equilibrium with the liquid at a

given temperature in a closed system.

Procedure:

Place a sample of 2-propylheptanol in a thermostatted vessel connected to a pressure

measuring device (manometer) and a vacuum pump.

Freeze the sample (e.g., using liquid nitrogen) and evacuate the apparatus to remove any

dissolved gases.

Isolate the vessel from the vacuum pump and allow the sample to melt and reach the

desired temperature in the thermostat.

Allow the system to reach equilibrium, where the pressure reading becomes constant. This

constant pressure is the vapor pressure of the liquid at that temperature.

Repeat the measurements at various temperatures to obtain the vapor pressure curve.
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Vapor Pressure Measurement Workflow
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Click to download full resolution via product page

Caption: Workflow for Vapor Pressure Determination using the Static Method.

Conclusion
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The physical properties of 2-propylheptanol are fundamental to its industrial use. While a

comprehensive dataset of its temperature-dependent properties is not widely published, the

established principles of physical chemistry for alcohols provide a reliable framework for

predicting its behavior. As temperature increases, the density, viscosity, and surface tension of

2-propylheptanol are expected to decrease, while its vapor pressure will increase. For

applications requiring precise data, the experimental protocols outlined in this guide can be

employed to determine these properties under specific operational conditions. Further research

into the temperature-dependent physical properties of 2-propylheptanol would be beneficial

for optimizing its use in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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